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Compound of Interest

Compound Name:
4-Bromo-3-hydroxypyridine

hydrobromide

CAS No.: 1185299-38-0

Cat. No.: B1521106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 4-Bromo-3-
hydroxypyridine hydrobromide, a crucial reagent in pharmaceutical synthesis. Adherence to

these protocols is vital for ensuring personal safety, experimental integrity, and regulatory

compliance. This document moves beyond a simple checklist, offering a deep dive into the

causality behind each procedural step, grounded in authoritative safety data.

Hazard Identification and Risk Assessment: A
Proactive Approach
4-Bromo-3-hydroxypyridine hydrobromide is classified as toxic if swallowed, in contact with

skin, or if inhaled.[1] A thorough risk assessment is the cornerstone of safe laboratory practice

and must be conducted before any handling of this compound. This involves not only

understanding the intrinsic hazards of the chemical but also evaluating the specific

experimental context in which it will be used.
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Key Hazard Considerations:

Acute Toxicity: The primary hazard associated with this compound is its acute toxicity via

oral, dermal, and inhalation routes.[1] Exposure can lead to immediate health consequences.

Skin and Eye Irritation: Like many pyridine derivatives, this compound is expected to cause

skin and eye irritation.[2][3]

Hygroscopic Nature: The compound is hygroscopic, meaning it readily absorbs moisture

from the air.[2][4] This can affect its chemical properties and potentially lead to hazardous

reactions if not stored correctly.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable

when handling 4-Bromo-3-hydroxypyridine hydrobromide. The rationale for each piece of

equipment is to create a robust barrier against all potential routes of exposure.
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Protection Type Specific Recommendations Rationale & Standards

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

Protects against splashes and

dust that can cause serious

eye irritation.[5][6] Equipment

should meet NIOSH (US) or

EN 166 (EU) standards.[5]

Hand Protection

Chemically resistant gloves are

required. Butyl rubber or

neoprene gloves are

recommended.[6][7] Nitrile

gloves may be used but should

be checked for their specific

resistance to this compound

and changed frequently.[7][8]

Always inspect gloves for

damage before use.

Provides a critical barrier

against dermal absorption,

which is a significant route of

toxic exposure.[1]

Body Protection

A flame-retardant lab coat, fully

buttoned, is required.[6] For

larger quantities or higher-risk

procedures, a chemical-

resistant apron or suit may be

necessary.

Prevents skin contact with the

solid compound or solutions

containing it.[5]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood to minimize inhalation of

dust.[5][8] If a fume hood is not

available or ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates must be used.

Protects against the inhalation

of toxic dust particles.[1]

Operational Protocols: From Receipt to Use
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A systematic workflow is essential for minimizing the risk of exposure and ensuring the integrity

of the compound.

Receiving and Storage:

Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and any other required information.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[3][7][9] The storage area should be secure and accessible

only to authorized personnel. Due to its hygroscopic nature, keep the container tightly

closed.[1][2][4]

Handling and Use:

Designated Area: All handling of 4-Bromo-3-hydroxypyridine hydrobromide should occur

in a designated area, such as a chemical fume hood.[8]

Weighing: When weighing the solid, use a balance inside a fume hood or a ventilated

balance enclosure to prevent the dispersion of dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[8][10] Wash hands

thoroughly after handling the compound, even if gloves were worn.[1]

Emergency Procedures: Preparedness is Key
In the event of an exposure or spill, a swift and informed response is critical.

First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical

attention.[3]
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.[3]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, rinse their mouth

with water.[2][6] Seek immediate medical attention.[1]

Spill Response Workflow:

The following diagram outlines the logical steps for responding to a chemical spill of 4-Bromo-
3-hydroxypyridine hydrobromide.

Initial Actions
Cleanup Procedure Final Steps

Alert others in the area Evacuate immediate area if necessary
Assess the spill size and risk

Call for emergency response
if spill is large or unmanageable

Don appropriate PPEProceed if spill is manageable Contain the spill with absorbent material Cover with inert absorbent material
(e.g., vermiculite, sand) Carefully collect absorbed material Decontaminate the spill area Package and label waste for disposal Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

For small spills, you can use an inert absorbent material like vermiculite or sand.[11][12] Do not

use combustible materials like paper towels to absorb the spill.[12] For larger spills, or if you

are not trained to handle them, evacuate the area and call for emergency response.

Disposal Plan: Environmental Responsibility
Proper disposal of 4-Bromo-3-hydroxypyridine hydrobromide and any contaminated

materials is a critical final step to prevent environmental contamination and ensure regulatory

compliance.
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Waste Collection: All waste containing this compound, including contaminated PPE and spill

cleanup materials, must be collected in a designated, properly labeled, and sealed

hazardous waste container.

Disposal Route: Dispose of hazardous waste through a licensed and certified hazardous

waste disposal contractor.[6] Do not dispose of this chemical down the drain or in the regular

trash.[6] Follow all local, state, and federal regulations for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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